Cas no 2411634-63-2 (tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate)

• Product Name: tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate
• CAS No: 2411634-63-2
• MF: C₁₆H₂₀FNO₃
• MW: 293.33330821991
• CID: 5290214
• Update Time: 2025-06-11

tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 6-acetyl-4-fluoro-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate

• Inchi： 1S/C16H20FNO3/c1-10(19)11-5-6-14-12(9-11)13(17)7-8-18(14)15(20)21-16(2,3)4/h5-6,9,13H,7-8H2,1-4H3
• InChI Key： JBFUGLXKZOLFMB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(C(C)=O)C=C2)C(F)CC1

Additional information on tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate

tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate (CAS No. 2411634-63-2): A Comprehensive Overview

tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate, identified by its CAS number 2411634-63-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group at the 1-position provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the acetyl group at the 6-position and the fluoro substituent at the 4-position introduce electronic and steric effects that can modulate the compound's reactivity and binding affinity. These structural elements are critical in determining the compound's pharmacological profile and its potential as a lead molecule in medicinal chemistry.

In recent years, quinoline derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, compounds with fluoro substituents have shown enhanced bioavailability and metabolic stability, making them particularly attractive for drug development. The incorporation of a fluoro atom in tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate is likely to contribute to its favorable pharmacokinetic properties.

The synthesis of tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the complex core structure of this compound efficiently. The use of these modern synthetic approaches ensures high yields and purity, which are essential for subsequent biological evaluation.

The pharmacological evaluation of tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate has revealed promising results in preclinical studies. Initial assays have demonstrated its potential activity against various disease targets, including enzymes involved in cancer cell proliferation and viral replication. The compound's ability to interact with these targets is attributed to its optimized molecular framework, which allows for strong binding affinity and selective action.

In particular, the combination of the acetyl group and the fluoro substituent appears to enhance the compound's efficacy by modulating its interactions with biological receptors. This dual functionality has been observed in other quinoline derivatives to improve drug-like properties such as solubility, permeability, and metabolic stability. Further studies are ongoing to fully elucidate the mechanisms by which tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate exerts its therapeutic effects.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the binding interactions of this compound with its target proteins. These studies provide valuable insights into the structural features that contribute to its high affinity and selectivity. By integrating experimental data with computational approaches, researchers can refine the molecular design of this compound to optimize its pharmacological properties.

The development of novel pharmaceutical agents relies heavily on innovative synthetic strategies and thorough biological evaluation. The case of tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H-quinoline-1-carboxylate, identified by its CAS number 2411634-63-2, exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. As research continues in this area, it is expected that additional derivatives will be discovered that offer improved efficacy and safety profiles for treating various diseases.

The future directions for studying this compound include exploring its potential in combination therapies and investigating its long-term safety profile. Preclinical studies will be essential in evaluating its efficacy across different disease models and assessing any potential side effects. Additionally, translational research efforts will aim to bridge the gap between laboratory findings and clinical applications.

In conclusion, tert-butyl 6-acetyl-4-fluoro-3,4-dihydro-2H quinoline -1-carboxylate (CAS No. 2411634 -63 -2) strong > represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis through advanced methodologies highlights the progress being made in drug discovery technologies. As further research unfolds ,this compound is poised to make meaningful contributions to therapeutic innovation . The integration of cutting-edge synthetic techniques ,computational modeling ,and rigorous biological evaluation continues to drive progress in developing novel pharmaceutical agents like ter t -but yl 6 -acetyl -4 -fluoro -3 ,4 -dihydro -2 H -quin oline -1-carbox ylate . This work underscores the importance o f interdisciplinary collaboration i n advancing medical science . p >